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Compound of Interest

(R)-3-Aminopiperidin-2-one
Compound Name:
hydrochloride

Cat. No.: B1443240

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The CAS number 164283-79-4 provided in the topic query appears to be incorrect
and likely refers to a product or catalog number. This guide focuses on Methyl
trifluoromethanesulfonate (CAS: 333-27-7), which is strongly associated with the product code
"164283" from major chemical suppliers. All data herein pertains to Methyl
trifluoromethanesulfonate.

Introduction

Methyl trifluoromethanesulfonate, commonly known as methyl triflate (MeOTf), is a powerful
and versatile methylating agent widely employed in organic synthesis.[1][2] Its high reactivity
stems from the trifluoromethanesulfonyl (triflate) group, an excellent leaving group, which
renders the methyl group highly electrophilic.[3] This property allows for the methylation of a
wide range of nucleophiles, including those that are weakly reactive.[1] This guide provides a
comprehensive overview of the chemical properties, safety data, applications, and handling
protocols for methyl trifluoromethanesulfonate, designed to equip researchers and drug
development professionals with the critical information needed for its safe and effective use.

Chemical and Physical Properties

Methyl trifluoromethanesulfonate is a colorless liquid under standard conditions.[1] Its key
physical and chemical properties are summarized in the table below. It is crucial to note that it
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IS sensitive to moisture and air, and hydrolyzes in water to form triflic acid and methanol.[1][3]

Property Value References
CAS Number 333-27-7 [1]

Molecular Formula C2H3F303S [1]

Molecular Weight 164.10 g/mol [1]
Appearance Colorless to yellow liquid [1][4]

Boiling Point 94-99 °C [2]

Melting Point -64 °C [1]

Density 1.45 g/mL at 25 °C [5]

Flash Point 38 °C (100.4 °F) [6]
Refractive Index n20/D 1.326 (lit.) [2]

Hydrolyzes in water. Slightly
Solubility soluble in chloroform and ethyl  [1][4]

acetate.

Safety and Hazard Information

Methyl trifluoromethanesulfonate is an extremely hazardous substance and must be handled
with stringent safety precautions.[4] It is flammable, corrosive, and highly toxic upon inhalation,
ingestion, or skin contact.[5][6]

2.1 GHS Hazard Classification
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour.[7]
Acute Toxicity, Oral Category 3 H301: Toxic if swallowed.[5]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin.[5]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage.[7]
Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled.[5]

Signal Word: Danger[8]

GHS Pictograms:
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[ Methyl Triflate (CH3OTf)) [Methylated Product (Nu-CH3)j
Nucleophile (Nu:)

G

Transition State
[Nu---CH3---OTf]~
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Reaction Setup

1. Dissolve amine and base
in anhydrous DCM

2.Coolto 0 °C

Reaction

(3. Add MeOTf dropwise)
4. Stir and monitor
(TLC/LC-MS)
Workup and Purification
( 5. Quench with NaHCOs(aq) )

6. Extraction with DCM

i

7. Dry and concentrate

G. Column chromatograph;)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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